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Compound of Interest

Compound Name: 4-Amino-3-chlorophenol

Cat. No.: B108459

In-Depth Technical Guide: 4-Amino-3-
chlorophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, chemical properties,
synthesis, and analysis of 4-Amino-3-chlorophenol, a key intermediate in the pharmaceutical
industry.

Molecular Structure and Chemical Formula

4-Amino-3-chlorophenol is an aromatic organic compound containing amino, chloro, and
hydroxyl functional groups attached to a benzene ring. Its chemical structure and fundamental
identifiers are crucial for its application in chemical synthesis and drug development.

Chemical Formula: CeHeCINO
IUPAC Name: 4-Amino-3-chlorophenol[1]
Synonyms: 3-Chloro-4-aminophenol, 2-Chloro-4-hydroxyaniline[2]

Below is a two-dimensional representation of the molecular structure.
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Caption: 2D Molecular Structure of 4-Amino-3-chlorophenol.

Physicochemical and Spectroscopic Data

The following table summarizes key quantitative data for 4-Amino-3-chlorophenol, essential
for experimental design and chemical handling.
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Property Value Source(s)

Identifiers

CAS Number 17609-80-2 [11[3]141[5][6]

InChiKey PNLPXABQLXSICH- (4]
UHFFFAOYSA-N

SMILES NC1=C(Cl)C=C(0)C=C1 [4][5]

Physical Properties

Molecular Weight 143.57 g/mol [L11[31[41[5]

Appearance Light grey to light yellow solid [31[7]

Melting Point 153 -155°C/159-160 °C [2][7]

Boiling Point 287.3 °C at 760 mmHg [7]

Density 1.406 g/cm3 [7]

Spectroscopic Data

1H NMR, 33C NMR, IR

Spectral data are available for
the hydrochloride salt from

various suppliers.

(1168l

Experimental Protocols
Synthesis of 4-Amino-3-chlorophenol

Several synthetic routes for 4-Amino-3-chlorophenol have been reported. A common

laboratory-scale method involves the reduction of 3-chloro-4-nitrophenol.

Reaction: Reduction of 3-chloro-4-nitrophenol.

Materials:

e 3-chloro-4-nitrophenol (5.0 g, 28.8 mmol)

o Ethanol (50 ml)
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e Iron powder (9.6 g, 172.9 mmol)

e Acetic acid (10 mL)

Procedure:

To a solution of 3-chloro-4-nitrophenol in ethanol at 26 °C, add iron powder and acetic acid.

[3]

Heat the mixture and stir at 80 °C for 16 hours.[3]

After the reaction is complete, cool the solution to 15 °C.[3]

Concentrate the solution under reduced pressure.

Purify the resulting residue by column chromatography to yield 4-Amino-3-chlorophenol.[3]

Other reported synthesis methods include starting from o-chloronitrobenzene or using m-
chlorophenol as a starting material through diazotization and coupling.[3][9] A method utilizing a
microchannel reactor for large-scale production starting from sulfanilic acid has also been
developed.[4][5]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

The purity of 4-Amino-3-chlorophenol can be assessed using a reverse-phase HPLC method.
Method: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Conditions:

e Column: Newcrom R1 or equivalent C18 column.[10]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid modifier.[10]

o For standard analysis, phosphoric acid can be used.
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o For Mass Spectrometry (MS) compatible applications, formic acid should be substituted
for phosphoric acid.[10]

o Detection: UV detector at an appropriate wavelength or Mass Spectrometry.
This method is scalable and can be adapted for preparative separation to isolate impurities.[10]

Logical Workflow and Pathways

The following diagram illustrates a typical workflow from synthesis to analysis for producing
high-purity 4-Amino-3-chlorophenol.
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Caption: General workflow for the synthesis and purification of 4-Amino-3-chlorophenol.

Applications in Drug Development

4-Amino-3-chlorophenol is a critical building block in the synthesis of several targeted cancer
therapies. It serves as a key intermediate for tyrosine kinase inhibitors, which are pivotal in
modern oncology.[9] Notable drugs synthesized using this intermediate include:

e Lenvatinib: Used in the treatment of thyroid cancer and advanced renal cell carcinoma.[9]
 Tivozanib: An inhibitor used for treating advanced renal cell carcinoma.[9]

Its versatile chemical nature also makes it a valuable component in the design and synthesis of
drugs for cardiovascular and neurological diseases.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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